3-(4-methoxyphenyl)-1-(4-methylbenzyl)-2,4-dioxo-N-(2-phenylethyl)-1,2,3,4-tetrahydroquinazoline-7-carboxamide

• Molecular Formula: C32H29N3O4
• Molecular Weight: 519.6 g/mol
• IUPAC Name: 3-(4-methoxyphenyl)-1-[(4-methylphenyl)methyl]-2,4-dioxo-N-(2-phenylethyl)quinazoline-7-carboxamide
• InChI: InChI=1S/C32H29N3O4/c1-22-8-10-24(11-9-22)21-34-29-20-25(30(36)33-19-18-23-6-4-3-5-7-23)12-17-28(29)31(37)35(32(34)38)26-13-15-27(39-2)16-14-26/h3-17,20H,18-19,21H2,1-2H3,(H,33,36)
• InChI Key: JVDBMTPYDJAIHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=C(C=CC(=C3)C(=O)NCCC4=CC=CC=C4)C(=O)N(C2=O)C5=CC=C(C=C5)OC

Description

3-(4-METHOXYPHENYL)-1-[(4-METHYLPHENYL)METHYL]-2,4-DIOXO-N-(2-PHENYLETHYL)-1,2,3,4-TETRAHYDROQUINAZOLINE-7-CARBOXAMIDE is a complex organic compound with a unique structure that includes multiple aromatic rings and functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(4-METHOXYPHENYL)-1-[(4-METHYLPHENYL)METHYL]-2,4-DIOXO-N-(2-PHENYLETHYL)-1,2,3,4-TETRAHYDROQUINAZOLINE-7-CARBOXAMIDE typically involves multiple steps, including the formation of intermediate compounds. The reaction conditions often require specific temperatures, solvents, and catalysts to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using automated systems to control the reaction parameters precisely. The use of continuous flow reactors and other advanced technologies can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-(4-METHOXYPHENYL)-1-[(4-METHYLPHENYL)METHYL]-2,4-DIOXO-N-(2-PHENYLETHYL)-1,2,3,4-TETRAHYDROQUINAZOLINE-7-CARBOXAMIDE can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions involving this compound often require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions may require anhydrous solvents and inert atmospheres.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines.

Scientific Research Applications

3-(4-METHOXYPHENYL)-1-[(4-METHYLPHENYL)METHYL]-2,4-DIOXO-N-(2-PHENYLETHYL)-1,2,3,4-TETRAHYDROQUINAZOLINE-7-CARBOXAMIDE has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: It is studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: It is investigated for its potential therapeutic applications, such as in the development of new drugs or as a lead compound for drug discovery.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(4-METHOXYPHENYL)-1-[(4-METHYLPHENYL)METHYL]-2,4-DIOXO-N-(2-PHENYLETHYL)-1,2,3,4-TETRAHYDROQUINAZOLINE-7-CARBOXAMIDE involves its interaction with specific molecular targets and pathways. These interactions can modulate various biological processes, leading to the observed effects. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 3-(4-METHOXYPHENYL)-1-[(4-METHYLPHENYL)METHYL]-2,4-DIOXO-N-(2-PHENYLETHYL)-1,2,3,4-TETRAHYDROQUINAZOLINE-7-CARBOXAMIDE include:

• 3-(4-METHOXYPHENYL)PROPIONIC ACID
• 4-METHOXY-3-METHYLPHENYLBORONIC ACID
• 3-(4-METHYLPHENOXY)PROPIONIC ACID

Uniqueness

The uniqueness of 3-(4-METHOXYPHENYL)-1-[(4-METHYLPHENYL)METHYL]-2,4-DIOXO-N-(2-PHENYLETHYL)-1,2,3,4-TETRAHYDROQUINAZOLINE-7-CARBOXAMIDE lies in its specific structure, which imparts distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications.